Cas no 51560-55-5 (1-(4-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-(4-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole
• CAS No: 51560-55-5
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• MDL: MFCD01014319
• CID: 2184996
• PubChem ID: 21724115
• Update Time: 2025-06-13

1-(4-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-3,5-dimethyl-1h-pyrazole
• DB-300642
• MFCD01014319
• Z50145796
• 1-(4-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole; 95%
• 1-(4-chlorophenyl)-3,5-dimethylpyrazole
• AKOS008956700
• 1-(4-CHLORO-PHENYL)-3,5-DIMETHYL-1H-PYRAZOLE
• G91950
• SCHEMBL12770967
• 51560-55-5
• 1-(4-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole

• MDL： MFCD01014319
• Inchi： 1S/C11H11ClN2/c1-8-7-9(2)14(13-8)11-5-3-10(12)4-6-11/h3-7H,1-2H3
• InChI Key： YYRHYOVFLWECAR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 206.0610761Da
• Monoisotopic Mass: 206.0610761Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole

Comprehensive Overview of 1-(4-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole (CAS No. 51560-55-5)

1-(4-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole (CAS No. 51560-55-5) is a versatile organic compound widely utilized in pharmaceutical and agrochemical research. This pyrazole derivative has garnered significant attention due to its unique structural properties and potential applications in drug discovery. The compound features a chlorophenyl group and two methyl substituents on the pyrazole ring, contributing to its stability and reactivity in synthetic pathways.

In recent years, the demand for heterocyclic compounds like 1-(4-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in its potential as a biologically active scaffold, with studies exploring its interactions with enzymes and receptors. The compound's molecular structure allows for modifications, making it a valuable intermediate in medicinal chemistry.

The synthesis of 51560-55-5 typically involves condensation reactions, leveraging chlorophenyl hydrazine and acetylacetone derivatives. Its high purity and consistent quality are critical for reproducible results in laboratory settings. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its identity and purity, ensuring compliance with industry standards.

From an environmental perspective, the compound's biodegradability and eco-friendly synthesis methods are under investigation. With growing emphasis on green chemistry, researchers are optimizing processes to minimize waste and energy consumption during production. This aligns with global trends toward sustainable chemical manufacturing.

In agrochemical applications, 1-(4-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole is studied for its potential as a pesticide intermediate. Its selective activity against pests while maintaining low toxicity to non-target organisms makes it a promising candidate for integrated pest management systems. Regulatory agencies emphasize rigorous testing to ensure safety and efficacy.

The compound's thermal stability and solubility profile are key factors in formulation development. Researchers are exploring its compatibility with various excipients and delivery systems to enhance bioavailability. These advancements are particularly relevant for oral and topical applications in pharmaceuticals.

Market trends indicate rising interest in custom synthesis of 51560-55-5 to meet diverse research needs. Suppliers are expanding their portfolios to include highly purified batches with detailed certificates of analysis. This transparency supports academic and industrial researchers in their quest for reliable materials.

Future directions for 1-(4-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole include its integration into combinatorial chemistry libraries and high-throughput screening platforms. Its modular structure enables rapid derivatization, accelerating the discovery of new bioactive molecules. Collaborative efforts between chemists and biologists are essential to unlock its full potential.

In summary, 1-(4-Chloro-phenyl)-3,5-dimethyl-1H-pyrazole (CAS No. 51560-55-5) represents a critical building block in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and materials science, reflecting the interdisciplinary nature of contemporary research. As innovation continues, this compound will likely play a pivotal role in addressing global challenges in health and sustainability.